Cas no 28290-90-6 ((E)-Dodec-2-enoic Acid Ethyl Ester)

• Product Name: (E)-Dodec-2-enoic Acid Ethyl Ester
• CAS No: 28290-90-6
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 251997
• PubChem ID: 11287580
• Update Time: 2025-05-20

(E)-Dodec-2-enoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Dodecenoic acid,ethyl ester, (2E)-
• (E)-Dodec-2-enoic Acid Ethyl Ester
• ethyl dodec-2-enoate
• Ethyl (2E)-dodec-2-enoate
• LogP
• BS-48849
• Ethyl (2E)-2-dodecenoate
• Ethyl trans-2-dodecenoate
• CHEBI:171873
• PA26Z4P3WY
• Ethyl (E)-2-dodecenoate
• 78217-11-5
• 28290-90-6
• Ethyl (E)-dodec-2-enoate
• F72364
• SCHEMBL6309026
• 2-Dodecenoic acid, ethyl ester, (2E)-
• LMFA07010847

• Inchi： 1S/C14H26O2/c1-3-5-6-7-8-9-10-11-12-13-14(15)16-4-2/h12-13H,3-11H2,1-2H3/b13-12+
• InChI Key： GZXNVYMVJSTRNI-OUKQBFOZSA-N
• SMILES： O(CC)C(/C=C/CCCCCCCCC)=O

Computed Properties

• Exact Mass: 226.19338
• Monoisotopic Mass: 226.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 291.2±9.0 °C at 760 mmHg
• Flash Point: 142.4±6.2 °C
• Refractive Index: 1.448
• PSA: 26.3
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(E)-Dodec-2-enoic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (E)-Dodec-2-enoic Acid Ethyl Ester

(E)-Dodec-2-enoic Acid Ethyl Ester (CAS No. 28290-90-6): A Comprehensive Overview in Modern Chemical Research

(E)-Dodec-2-enoic Acid Ethyl Ester, identified by its Chemical Abstracts Service number CAS No. 28290-90-6, is a significant compound in the realm of organic chemistry and pharmaceutical applications. This monounsaturated fatty acid ester has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive research in various scientific disciplines.

The molecular structure of (E)-Dodec-2-enoic Acid Ethyl Ester consists of a dodecyl chain with a double bond at the second carbon position, linked to an ethyl group through an ester linkage. This configuration imparts distinct chemical reactivity and physical properties, which are exploited in multiple industrial and laboratory settings. The presence of the double bond enhances its utility as a precursor in synthesizing more complex molecules, including pharmaceutical intermediates and specialty chemicals.

In recent years, research has highlighted the role of (E)-Dodec-2-enoic Acid Ethyl Ester in lipid-based drug delivery systems. Its ability to form stable emulsions and micelles makes it an attractive candidate for enhancing the bioavailability of poorly soluble drugs. Studies have demonstrated its efficacy in improving the delivery efficiency of therapeutic agents, particularly in oncology and anti-inflammatory treatments. The compound’s compatibility with biological membranes further underscores its potential as a carrier molecule in nanomedicine.

Moreover, the pharmacological properties of (E)-Dodec-2-enoic Acid Ethyl Ester have been explored in the context of metabolic disorders. Emerging research suggests that this compound may influence lipid metabolism by modulating key enzymes involved in fatty acid synthesis and oxidation. Such findings open avenues for its application in managing conditions like obesity and type 2 diabetes. The compound’s interaction with nuclear receptors, particularly peroxisome proliferator-activated receptors (PPARs), has been a focal point of investigation, revealing its potential as a PPAR modulator.

Industrial applications of (E)-Dodec-2-enoic Acid Ethyl Ester are also noteworthy. Its use as an intermediate in the synthesis of fragrances and flavoring agents has been well-documented. The compound’s olfactory characteristics make it valuable in creating synthetic aromas that mimic natural essences. Additionally, its role in polymer chemistry has not been overlooked, where it serves as a monomer or modifier to enhance the properties of polymeric materials.

The environmental impact of (E)-Dodec-2-enoic Acid Ethyl Ester is another area of growing interest. Biodegradability studies have shown that this compound can be metabolized by microbial ecosystems under certain conditions, suggesting a lower environmental footprint compared to some synthetic alternatives. This aspect is particularly relevant in the development of greener chemical processes and sustainable industrial practices.

Advances in analytical techniques have further facilitated the study of (E)-Dodec-2-enoic Acid Ethyl Ester. High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are among the tools employed to elucidate its structure and behavior. These methodologies have enabled researchers to gain deeper insights into its interactions with biological systems and its role in chemical reactions.

Future directions in research on (E)-Dodec-2-enoic Acid Ethyl Ester include exploring its potential as an anti-inflammatory agent and studying its effects on cellular signaling pathways. The compound’s ability to interact with multiple biological targets makes it a promising candidate for multifaceted therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield innovative derivatives with enhanced efficacy and reduced side effects.

In conclusion, (E)-Dodec-2-enoic Acid Ethyl Ester (CAS No. 28290-90-6) represents a versatile compound with significant implications across various fields of science and industry. Its unique chemical properties, coupled with emerging research findings, position it as a valuable asset in pharmaceutical development, material science, and environmental chemistry. As scientific understanding continues to evolve, the applications and benefits of this compound are likely to expand, reinforcing its importance in modern chemical research.